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For Researchers, Scientists, and Drug Development Professionals

Introduction

P8R is a synthetic peptide that acts as an agonist for the CD31 receptor, also known as
Platelet Endothelial Cell Adhesion Molecule-1 (PECAM-1). With the sequence H-kwpalfvr-OH,
P8R is a retro-inverso peptide constructed from D-amino acids, which confers resistance to
degradation by plasma proteases.[1] It functions by binding to the juxtamembrane region of the
CD31 ectodomain, thereby restoring the inhibitory signaling pathway of CD31.[1] This makes
P8RI a valuable tool for in vitro and in vivo studies related to inflammation, endothelial cell
biology, leukocyte migration, and macrophage polarization. This document provides detailed
protocols for the preparation of P8RI stock solutions for use in cell culture applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and storage of
P8RI solutions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10828252?utm_src=pdf-interest
https://www.benchchem.com/product/b10828252?utm_src=pdf-body
https://www.benchchem.com/product/b10828252?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7970648/
https://www.benchchem.com/product/b10828252?utm_src=pdf-body
https://www.benchchem.com/product/b10828252?utm_src=pdf-body
https://www.benchchem.com/product/b10828252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Unit Notes
P8RI Peptide
Molecular Weight 1016.24 g/mol
Solubility
Water =100 mg/mL
Ultrasonic treatment
DMSO 100 mg/mL )
may be required.
Recommended Stock A 10 mM stock in
Solution 1-10 mM DMSO is a common
Concentration starting point.
A common working
concentration for
similar peptides is 10
UM (~10.16 pg/mL).[2]
Recommended o
) An in vivo study noted
Working 5-10 pg/mL T
) that 5 ug/mL is higher
Concentration
than the maximum
plasma concentration
after subcutaneous
injection.[3]
Storage Conditions
(Lyophilized Powder)
Long-term -80 °C Up to 2 years.
Short-term -20 °C Up to 1 year.
Storage Conditions
(Stock Solution)
Long-term (-80°C) upto 6 months
Short-term (-20°C) uptol month
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Experimental Protocols

Protocol 1: Preparation of a 10 mM P8RI Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of P8RI using Dimethyl
Sulfoxide (DMSO) as the solvent.

Materials:

o P8RI peptide (lyophilized powder)

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
o Sterile, nuclease-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Optional: Ultrasonic water bath

Procedure:

o Equilibrate P8RI: Before opening, allow the vial of lyophilized P8RI to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial.

¢ Calculate Required DMSO Volume:
o Determine the mass of the P8RI peptide from the vial label.

o Use the following formula to calculate the volume of DMSO needed to achieve a 10 mM
concentration: Volume of DMSO (uL) = (Mass of P8RI (mg) / 1016.24 ( g/mol )) * 100,000

¢ Reconstitution:

o Briefly centrifuge the vial of P8RI to ensure all the powder is at the bottom.
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o Carefully add the calculated volume of sterile DMSO to the vial.
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the peptide.

o If the peptide does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10
minutes.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the P8RI stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Protocol 2: Preparation of a 10 mg/mL P8RI Stock
Solution in Sterile Water

This protocol is an alternative for applications where DMSO may be undesirable.

Materials:

P8R peptide (lyophilized powder)

Sterile, nuclease-free water

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

o Equilibrate P8RI: As in the previous protocol, allow the vial to reach room temperature before
opening.

o Calculate Required Water Volume:
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o To prepare a 10 mg/mL stock solution, use the following formula: Volume of Water (uL) =
Mass of P8RI (mg) * 100

e Reconstitution:

o Centrifuge the vial to collect the powder.

o Add the calculated volume of sterile water.

o Vortex thoroughly until the peptide is completely dissolved.
 Sterilization and Storage:

o For aqueous solutions, it is recommended to sterilize the stock solution by passing it
through a 0.22 um syringe filter into a sterile tube.[1]

o Aliquot and store at -20°C or -80°C as described above.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Workflow for preparing P8RI stock solutions.
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Caption: Simplified CD31 signaling pathway activated by P8RI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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